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Compound of Interest

Compound Name: AT7519 TFA

Cat. No.: B1139512 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals in the field of oncology

and cell biology.

Introduction:

AT7519 is a potent, multi-targeted inhibitor of cyclin-dependent kinases (CDKs), including

CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9.[1][2][3] Its ability to disrupt cell cycle

progression and induce apoptosis in cancer cells has made it a subject of significant interest in

preclinical and clinical studies.[2][4] AT7519 also demonstrates inhibitory activity against

glycogen synthase kinase 3 beta (GSK-3β) and affects the phosphorylation of RNA polymerase

II, highlighting its multi-faceted mechanism of action.[1][5] This document provides a detailed

protocol for the preparation of AT7519 trifluoroacetate (TFA) stock solutions for use in in vitro

and in vivo experiments.

Quantitative Data Summary
For ease of reference, the key quantitative information for AT7519 TFA is summarized in the

table below.
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Property Value Source

Molecular Weight 496.27 g/mol [6]

Chemical Formula C18H18Cl2F3N5O4 [6]

Solubility in DMSO ≥ 10 mg/mL [7][8]

Recommended Storage of

Powder
-20°C [6]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[9]

Experimental Protocol: Preparation of AT7519 TFA
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of AT7519 TFA in

dimethyl sulfoxide (DMSO).

Materials:

AT7519 TFA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area

free from drafts. Allow the AT7519 TFA powder to equilibrate to room temperature before

opening the container to prevent condensation.

Weighing AT7519 TFA: Carefully weigh out the desired amount of AT7519 TFA powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.96 mg of the compound.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed

AT7519 TFA powder. Using the previous example, add 1 mL of DMSO to the 4.96 mg of

powder.

Ensuring Complete Dissolution: Tightly cap the tube or vial and vortex thoroughly until the

powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few

minutes) and sonication can aid in dissolution if necessary.[7] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[3][9]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[9] Clearly label the aliquots with the compound name,

concentration, date, and solvent.

Note on Further Dilutions: When preparing working solutions for cell culture experiments,

further dilute the DMSO stock solution in the appropriate aqueous buffer or cell culture medium

immediately before use. It is crucial to ensure that the final concentration of DMSO in the

experimental setup is non-toxic to the cells (typically <0.5%).
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Preparation of AT7519 TFA Stock Solution

Weigh AT7519 TFA Powder

Add Anhydrous DMSO

  Calculate required mass

Vortex to Dissolve

  Ensure appropriate volume

Aliquot into Single-Use Tubes

  Confirm complete dissolution

Store at -80°C or -20°C

  Label clearly

Click to download full resolution via product page

Caption: Workflow for preparing AT7519 TFA stock solution.
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Caption: AT7519 inhibits multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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